![molecular formula C20H26N4O B2719804 3-(2-methoxyphenyl)-2,5-dimethyl-N-(3-methylbutyl)pyrazolo[1,5-a]pyrimidin-7-amine CAS No. 902329-64-0](/img/structure/B2719804.png)
3-(2-methoxyphenyl)-2,5-dimethyl-N-(3-methylbutyl)pyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
3-(2-methoxyphenyl)-2,5-dimethyl-N-(3-methylbutyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C20H26N4O and its molecular weight is 338.455. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis techniques for pyrazolo[1,5-a]pyrimidine derivatives have been developed, emphasizing the efficiency of microwave irradiative cyclocondensation for heterocyclic compounds. This method offers an effective route for preparing compounds with potential insecticidal and antibacterial properties (Deohate & Palaspagar, 2020). Additionally, the use of ultrasound irradiation in aqueous media has been highlighted as an environmentally friendly and efficient approach for synthesizing pyrazolo[1,5-a]pyrimidine analogs, which have shown promising anti-inflammatory and anti-cancer activities (Kaping et al., 2016).
Biological Activities
Research has shown that pyrazolo[1,5-a]pyrimidine derivatives exhibit a range of biological activities. For instance, some derivatives have been evaluated for their cytotoxicity against cancer cell lines, indicating potential as anticancer agents (Hassan et al., 2014). The antifungal effects of certain pyrimidin-2-amine derivatives have also been documented, suggesting their utility in developing new antifungal agents (Jafar et al., 2017).
Pharmaceutical Applications
The modification and refinement of pyrazolo[1,5-a]pyrimidine derivatives have led to the discovery of potent and selective antagonists for serotonin 5-HT6 receptors, which could have therapeutic applications in treating neurological disorders (Ivachtchenko et al., 2013). Another study focused on the structural refinement of these derivatives to enhance receptor-ligand recognition, aiming to improve the efficacy of human A3 adenosine receptor antagonists, which could be beneficial in treating various diseases (Squarcialupi et al., 2016).
Mechanism of Action
Target of Action
Similar compounds featuring the pyrazolo[1,5-a]pyrimidine scaffold have been reported as inhibitors of cdk2 , a protein kinase involved in cell cycle regulation.
Mode of Action
Related compounds with the pyrazolo[1,5-a]pyrimidine scaffold have been shown to inhibit cdk2, thereby affecting cell cycle progression .
Biochemical Pathways
Inhibition of cdk2, as seen with similar compounds, can affect the cell cycle, particularly the transition from g1 phase to s phase .
Result of Action
Similar compounds have been shown to inhibit cell growth and induce apoptosis in various cell lines .
properties
IUPAC Name |
3-(2-methoxyphenyl)-2,5-dimethyl-N-(3-methylbutyl)pyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O/c1-13(2)10-11-21-18-12-14(3)22-20-19(15(4)23-24(18)20)16-8-6-7-9-17(16)25-5/h6-9,12-13,21H,10-11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGXQEXVDMNDLBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C(=NN2C(=C1)NCCC(C)C)C)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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